
Pentyl isobutyrate solubility in organic solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pentyl isobutyrate

Cat. No.: B1581550 Get Quote

An In-depth Technical Guide to the Solubility of Pentyl Isobutyrate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentyl isobutyrate (also known as amyl isobutyrate) is an ester recognized for its

characteristic fruity aroma, reminiscent of apple, banana, and apricot.[1] Its applications are

primarily in the flavor and fragrance industries, but its properties as a non-polar organic

compound make it relevant in various chemical and pharmaceutical contexts, including its

potential use as a solvent or in formulation studies.[2] Understanding the solubility of pentyl
isobutyrate in common organic solvents is crucial for its effective use in research,

development, and industrial applications.

This technical guide provides a summary of the available solubility data for pentyl isobutyrate,

outlines a detailed experimental protocol for determining its solubility, and presents a logical

workflow for this determination process.

Physicochemical Properties
A brief overview of the key physicochemical properties of pentyl isobutyrate is presented

below, as these properties influence its solubility characteristics.
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Property Value

Molecular Formula C₉H₁₈O₂

Molecular Weight 158.24 g/mol

CAS Number 2445-72-9

Boiling Point 176-177 °C @ 760 mmHg[1]

Density 0.853 - 0.862 g/cm³ @ 25 °C[1]

logP (o/w) 3.177 (estimated)[1]

The relatively high octanol-water partition coefficient (logP) indicates a non-polar (lipophilic)

nature, suggesting good solubility in organic solvents and poor solubility in water.

Solubility Data
Comprehensive quantitative solubility data for pentyl isobutyrate across a wide range of

organic solvents is not readily available in published literature. The information is primarily

qualitative.
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Solvent Temperature Solubility Notes

Water 25 °C
117.8 mg/L (0.0118

g/100mL)[1]

Estimated value;

considered insoluble

to practically

insoluble.

Alcohol (general) Ambient Soluble[1]

The term "alcohol"

typically implies good

miscibility with short-

chain alcohols like

ethanol and methanol.

Organic Solvents

(general)
Ambient High Solubility

As a non-polar ester, it

is expected to be

miscible with a wide

range of organic

solvents such as

acetone, ethers, and

hydrocarbons, a

principle often

summarized as "like

dissolves like".

Experimental Protocol for Solubility Determination
For researchers requiring precise quantitative solubility data, the following protocol outlines a

standard laboratory procedure based on the widely accepted "shake-flask" method. This

method is a foundational technique for determining the saturation point of a solute in a solvent.

Objective: To determine the saturation solubility of pentyl isobutyrate in a selected organic

solvent at a specific temperature.

Materials:

Pentyl isobutyrate (high purity)

Selected organic solvent (analytical grade)
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Analytical balance (± 0.1 mg)

Thermostatically controlled shaker or water bath

Glass vials or flasks with airtight screw caps (e.g., 20 mL scintillation vials)

Centrifuge

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., Gas Chromatograph with Flame Ionization

Detector, GC-FID)

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of pentyl isobutyrate to a glass vial. The excess is crucial to

ensure that saturation is reached. A general starting point is to add approximately 1-2 g of

pentyl isobutyrate to 10 mL of the organic solvent.

Tightly cap the vial to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C ± 0.5

°C).

Agitate the mixture for a sufficient period to ensure equilibrium is reached. A minimum of

24 hours is recommended. For viscous solvents or compounds that dissolve slowly, 48-72

hours may be necessary.

A preliminary test can be run by taking measurements at 24, 48, and 72 hours. Equilibrium

is confirmed when consecutive measurements are within an acceptable margin of error

(e.g., <5%).
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Phase Separation:

After equilibration, let the vials stand undisturbed in the thermostatic bath for at least 24

hours to allow the excess, undissolved pentyl isobutyrate to settle.

To ensure complete separation of the solid and liquid phases, centrifuge the vials at a

moderate speed (e.g., 3000 rpm for 15 minutes).

Sample Collection and Dilution:

Carefully extract an aliquot of the clear supernatant using a syringe. Avoid disturbing the

undissolved solute at the bottom of the vial.

Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask.

This step removes any suspended microparticles.

Accurately weigh the collected filtrate, then dilute it to the mark with the same organic

solvent. A precise dilution is critical for accurate quantification.

Quantification:

Prepare a series of calibration standards of pentyl isobutyrate in the chosen solvent.

Analyze the diluted sample and the calibration standards using a suitable analytical

method, such as GC-FID.

Construct a calibration curve and determine the concentration of pentyl isobutyrate in the

diluted sample.

Calculation:

Calculate the original concentration in the saturated solution, accounting for all dilutions.

The solubility is typically expressed in g/100 mL, g/L, or mol/L.

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of pentyl isobutyrate.
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Caption: Workflow for determining the solubility of pentyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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